Cas no 1268060-59-8 (2-5-(3-methoxyphenyl)furan-2-ylacetic acid)

• Product Name: 2-5-(3-methoxyphenyl)furan-2-ylacetic acid
• CAS No: 1268060-59-8
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD19321136
• CID: 5216948
• PubChem ID: 82115929
• Update Time: 2025-06-13

2-5-(3-methoxyphenyl)furan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-Methoxyphenyl)furan-2-yl]acetic acid
• 2-[5-(3-Methoxyphenyl)furan-2-yl]aceticacid
• 2-Furanacetic acid, 5-(3-methoxyphenyl)-
• 2-5-(3-methoxyphenyl)furan-2-ylacetic acid

• MDL： MFCD19321136
• Inchi： 1S/C13H12O4/c1-16-10-4-2-3-9(7-10)12-6-5-11(17-12)8-13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： BOPPNRXUZLLMCI-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=CC=C1C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7

Additional information on 2-5-(3-methoxyphenyl)furan-2-ylacetic acid

Comprehensive Overview of 2-5-(3-methoxyphenyl)furan-2-ylacetic acid (CAS No. 1268060-59-8)

2-5-(3-methoxyphenyl)furan-2-ylacetic acid (CAS No. 1268060-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1268060-59-8, belongs to the furan derivatives class, which is known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug development, particularly in targeting inflammatory pathways and metabolic disorders.

The chemical structure of 2-5-(3-methoxyphenyl)furan-2-ylacetic acid features a furan ring linked to a methoxyphenyl group and an acetic acid moiety. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for bioactive molecules, especially in the design of small-molecule inhibitors and anti-inflammatory agents. Its CAS registry number 1268060-59-8 is frequently cited in patents and scholarly articles, underscoring its relevance in cutting-edge research.

In the context of current trends, the demand for furan-based compounds like 2-5-(3-methoxyphenyl)furan-2-ylacetic acid has surged due to their versatility in green chemistry and sustainable drug development. Environmental concerns and regulatory shifts toward eco-friendly synthesis methods have propelled interest in such derivatives. Additionally, the compound’s potential role in personalized medicine aligns with the growing focus on precision therapeutics, a hot topic in healthcare innovation.

From a commercial perspective, CAS No. 1268060-59-8 is often sought after by suppliers and manufacturers specializing in high-purity chemical intermediates. Its applications extend to analytical standards and reference materials, particularly in quality control for pharmaceutical production. The compound’s stability and solubility profile make it suitable for in vitro and in vivo studies, further driving its adoption in academic and industrial labs.

One of the most frequently asked questions about 2-5-(3-methoxyphenyl)furan-2-ylacetic acid revolves around its synthetic routes and scalability. Researchers are keen to optimize its production to meet the demands of large-scale applications. Another common query concerns its mechanism of action in biological systems, particularly its interaction with enzymes and receptors. These topics are central to discussions in medicinal chemistry forums and research publications.

In summary, 2-5-(3-methoxyphenyl)furan-2-ylacetic acid (CAS No. 1268060-59-8) represents a promising candidate for multiple scientific and industrial applications. Its structural elegance, combined with its functional versatility, positions it as a key player in the evolving landscape of bioactive compounds. As research progresses, this compound is likely to feature prominently in advancements related to drug discovery, material science, and beyond.